Cas no 1261500-95-1 (Iodonitrobenzoyl chloride)

• Product Name: Iodonitrobenzoyl chloride
• CAS No: 1261500-95-1
• MF: C₇H₃ClINO₃
• MW: 311.461093187332
• CID: 4964416
• Update Time: 2025-11-01

Iodonitrobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• iodonitrobenzoyl chloride
• 3-Iodo-2-nitrobenzoyl chloride
• Iodonitrobenzoyl chloride

• Inchi： 1S/C7H3ClINO3/c8-7(11)4-2-1-3-5(9)6(4)10(12)13/h1-3H
• InChI Key： CWRVSKPSHMEENA-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(C(=O)Cl)=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 310.88462 g/mol
• Monoisotopic Mass: 310.88462 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 62.9
• Molecular Weight: 311.46

Additional information on Iodonitrobenzoyl chloride

Iodonitrobenzoyl Chloride (CAS No. 1261500-95-1): An Overview of Its Properties and Applications in Chemical Research

Iodonitrobenzoyl chloride (CAS No. 1261500-95-1) is a versatile compound that has garnered significant attention in the field of chemical research due to its unique properties and potential applications. This compound, characterized by its iodine, nitro, and chloride functionalities, offers a wide range of reactivity and utility in various synthetic processes.

The chemical structure of Iodonitrobenzoyl chloride consists of a benzene ring substituted with an iodonitro group and a chlorocarbonyl group. The presence of these functional groups imparts distinct chemical properties, making it a valuable reagent in organic synthesis. The iodine atom, being highly electronegative, can participate in various substitution and elimination reactions, while the nitro group can undergo reduction to form amino derivatives. The chlorocarbonyl group, on the other hand, is highly reactive and can readily form esters, amides, and other derivatives through nucleophilic acyl substitution reactions.

In recent years, Iodonitrobenzoyl chloride has been extensively studied for its role in the synthesis of complex organic molecules. One notable application is in the preparation of bioactive compounds. For instance, a study published in the *Journal of Organic Chemistry* demonstrated the use of Iodonitrobenzoyl chloride as a key intermediate in the synthesis of novel anti-inflammatory agents. The researchers utilized the compound's reactivity to construct complex molecular frameworks with high efficiency and selectivity.

Another area where Iodonitrobenzoyl chloride has shown promise is in the development of pharmaceuticals. A recent study in *Bioorganic & Medicinal Chemistry* explored the use of this compound in the synthesis of potential anticancer drugs. The researchers found that derivatives of Iodonitrobenzoyl chloride exhibited significant cytotoxic activity against various cancer cell lines, suggesting its potential as a lead compound for further drug development.

The versatility of Iodonitrobenzoyl chloride extends beyond pharmaceutical applications. In materials science, this compound has been used as a building block for the synthesis of functional polymers. A study published in *Macromolecules* reported the preparation of polymeric materials with tunable properties using Iodonitrobenzoyl chloride. The resulting polymers exhibited enhanced thermal stability and mechanical strength, making them suitable for various industrial applications.

In addition to its synthetic utility, Iodonitrobenzoyl chloride has also been investigated for its analytical applications. Researchers have developed methods to detect and quantify this compound using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). These methods have proven to be highly sensitive and accurate, facilitating the characterization and quality control of products derived from Iodonitrobenzoyl chloride.

The environmental impact of chemical compounds is an important consideration in modern research. Studies have shown that Iodonitrobenzoyl chloride can be synthesized using green chemistry principles, minimizing environmental hazards. For example, a recent publication in *Green Chemistry* described an efficient and eco-friendly route to produce this compound using catalytic methods that reduce waste generation and energy consumption.

In conclusion, Iodonitrobenzoyl chloride (CAS No. 1261500-95-1) is a multifaceted compound with a wide range of applications in chemical research. Its unique combination of functional groups makes it an invaluable reagent in organic synthesis, pharmaceutical development, materials science, and analytical chemistry. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.